![molecular formula C5H8N4O2 B052582 2-Amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid CAS No. 114419-45-3](/img/structure/B52582.png)
2-Amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid
Overview
Description
Synthesis Analysis
The synthesis of derivatives of 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid involves complex chemical reactions. For instance, McConathy et al. (2010) discussed the synthesis of enantiomers of this compound, highlighting the use of click reactions for radiolabeling, which is crucial for brain tumor imaging using positron emission tomography (PET) (McConathy et al., 2010). Chernyshev et al. (2010) described a synthesis process involving the reaction between aminoguanidine and succinic acid, leading to the formation of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanoic acid (Chernyshev et al., 2010).
Molecular Structure Analysis
Structural analysis is crucial for understanding the behavior and reactivity of a compound. The study by Yan Shuang-hu (2014) on the structural characterization of (1H-1,2,4-Triazol-1-yl) methyl 3-(2,4-dichlorophenyl) propanoate provides insights into the molecular structure through techniques like IR, 1H NMR, and X-ray diffraction (Yan Shuang-hu, 2014).
Chemical Reactions and Properties
The chemical reactivity and properties of this compound derivatives are influenced by their structure. Ferrini et al. (2015) explored the synthesis of 5-amino-1,2,3-triazole-4-carboxylates, showcasing the potential of these compounds in creating peptidomimetics or biologically active compounds based on the triazole scaffold (Ferrini et al., 2015).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystalline structure, are pivotal for the application of these compounds. For example, the crystal structure of a related compound, (S)-2-amino-3-(1H-indol-3-yl)propanoic acidate, was detailed by Li et al. (2009), providing insights into the intermolecular interactions that influence the compound's physical state (Li et al., 2009).
Chemical Properties Analysis
The chemical properties, such as reactivity with other compounds, stability, and pH sensitivity, are critical for the practical use of this compound derivatives. Studies like the one by Haggam (2016) on the synthesis and cyclization of 1,2-bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)-ethane derivatives under conventional and microwave conditions highlight the compounds' potential for antimicrobial activity, showcasing their chemical versatility (Haggam, 2016).
Scientific Research Applications
Brain Tumor Imaging with Positron Emission Tomography : The enantiomers of 2-amino-3-[1-(2-[18F]fluoroethyl)-1H-[1,2,3]triazol-4-yl]propanoic acid have been studied for their potential in brain tumor imaging using PET. One enantiomer, in particular, showed promising properties for this purpose (McConathy et al., 2010).
Antiproliferative Activity of Platinum Complexes : A study synthesized platinum complexes with an L-alanyl-based ligand, which includes a substituted triazolyl-thione group. These compounds displayed moderate cytotoxic activity against cancer cells, indicating potential for cancer treatment (Riccardi et al., 2019).
Synthesis and Structure of 3-(5-amino-1H-1,2,4-triazol-3-yl)propanoic Acid : Research focused on the synthesis and structure of this compound, highlighting its potential in various chemical applications (Chernyshev et al., 2010).
Preparation of Metal Complexes : A study on the synthesis of amic acid derivatives of 3-amino-1,2,4-triazole and their complexes with various metal ions, explored their potential applications in areas such as antibacterial activity (Abdulghani & Sahan, 2012).
Physico-chemical Properties and Biological Activity : Research has been conducted on the synthesis and investigation of the physico-chemical properties of 2-((4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazides derivatives, indicating their biological significance (Safonov, 2018).
Synthesis of Fluorescent Markers for Biodiesel Quality Control : A study on the synthesis of triazoanilines from cardanol and glycerol for use as fluorescent biomarkers in biodiesel quality control, demonstrating their low toxicity to various biological models (Pelizaro et al., 2019).
Mechanism of Action
Target of Action
It is known that triazole derivatives are often used as starting materials for synthesizing compounds with various biological activities .
Mode of Action
It is known that triazole derivatives can interact with various targets, leading to changes in cellular functions .
Biochemical Pathways
It is known that triazole derivatives can affect various biochemical pathways, leading to downstream effects .
Result of Action
It is known that triazole derivatives can have various effects at the molecular and cellular level .
properties
IUPAC Name |
2-amino-3-(1,2,4-triazol-1-yl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4O2/c6-4(5(10)11)1-9-3-7-2-8-9/h2-4H,1,6H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVWFTOJHOHJIMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN(C=N1)CC(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9058288 | |
Record name | Triazole alanine (as metabolite of triazole compounds) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9058288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86362-20-1, 114419-45-3 | |
Record name | 1H-1,2,4-Triazole-1-propanoic acid, alpha-amino- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0086362201 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Triazole alanine (as metabolite of triazole compounds) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9058288 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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